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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of calcium
lactate pentahydrate (Ca(CeHs03)2:5H20), a common pharmaceutical excipient and food
additive. This document summarizes the available crystallographic data, details relevant
experimental methodologies, and presents logical workflows for its characterization.

Introduction

Calcium lactate pentahydrate is a hydrated salt of lactic acid and calcium. It is known to exist in
two principal enantiomeric forms: the pure L-lactate form and the racemic DL-lactate form.[1][2]
The crystalline form of this compound is critical to its physicochemical properties, including
solubility, stability, and bioavailability, which are of paramount importance in drug development
and formulation. While a complete single-crystal X-ray diffraction structure determination is not
readily available in the public domain, extensive characterization has been performed using
powder X-ray diffraction (PXRD), which allows for the differentiation of its enantiomeric forms.

[1][2]
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Physicochemical Properties

A summary of the key physicochemical properties of calcium lactate pentahydrate is presented
in Table 1.

Table 1: Physicochemical Properties of Calcium Lactate Pentahydrate

Property Value Reference(s)
Chemical Formula CeH10Ca0s-5H20 [3][4]
Molecular Weight 308.30 g/mol [3]

White, practically odorless

Appearance
granules or powder
Solubility in Water Soluble
pH (aqueous solution) 6.0-8.0 [5]

Crystallographic Data from Powder X-ray Diffraction

Powder X-ray diffraction is a primary technique for the characterization of calcium lactate
pentahydrate. It is particularly useful for distinguishing between the L- and DL-enantiomeric
forms. The International Centre for Diffraction Data (ICDD) contains a reference diffraction card
(00-029-1596) that corresponds to the DL-lactate pentahydrate.[6][7]

The synthesis of either the L- or DL-form can be influenced by the concentration of lactic acid
used during preparation.[2] A logical workflow for the synthesis and characterization of calcium
lactate pentahydrate is depicted in the following diagram.
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Synthesis and PXRD analysis workflow.

Experimental Protocols
Synthesis of Calcium Lactate Pentahydrate

The synthesis of calcium lactate pentahydrate can be achieved through the reaction of lactic
acid with a calcium source, such as calcium carbonate or calcium hydroxide.[3][9]

Materials:

Lactic Acid (L- or DL-)

Calcium Carbonate (CaCOs) or Calcium Hydroxide (Ca(OH)2)

Deionized Water

Ethanol (for washing)

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15598811/docs?utm_src=pdf-body-img#crystal-structure-of-calcium-lactate-pentahydrate-a-technical-guide
https://webbook.nist.gov/cgi/inchi?ID=B6002511&Mask=80
https://www.sigmaaldrich.com/JP/ja/search/calcium-lactate-pentahydrate-formula?focus=products&page=1&perpage=30&sort=relevance&term=calcium%20lactate%20pentahydrate%20formula&type=product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:
e Dissolve lactic acid in deionized water.

o Slowly add calcium carbonate or calcium hydroxide to the lactic acid solution while stirring.
The reaction is complete when effervescence ceases (if using calcium carbonate).

» Heat the solution to facilitate the reaction and then cool to allow for crystallization.
o Collect the precipitated crystals by filtration.

e Wash the crystals with ethanol to remove impurities.

e Dry the crystals at room temperature.

The workflow for a typical synthesis protocol is illustrated below.
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Experimental workflow for synthesis.

Powder X-ray Diffraction (PXRD)

PXRD is the key analytical technique for identifying the crystalline form of calcium lactate

pentahydrate.

Instrumentation:
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o Apowder X-ray diffractometer with a Cu Ka radiation source is typically used.

Sample Preparation:

o A small amount of the crystalline powder is gently packed into a sample holder.

Data Collection:

e The sample is scanned over a range of 26 angles (e.g., 5° to 50°) with a defined step size
and scan speed.

Data Analysis:

e The resulting diffraction pattern (a plot of intensity versus 20) is compared to reference
patterns from databases such as the ICDD to identify the crystalline phase.

The logical relationship for identifying the enantiomeric form using PXRD is outlined below.
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Decision tree for PXRD-based identification.

Summary and Conclusion

The crystal structure of calcium lactate pentahydrate is a critical attribute that influences its
performance in pharmaceutical and food applications. While detailed single-crystal X-ray
diffraction data is not readily available in published literature, powder X-ray diffraction serves as
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a robust and essential tool for the identification and differentiation of its L- and DL-enantiomeric
forms. The experimental protocols for synthesis and PXRD analysis outlined in this guide
provide a framework for the consistent production and characterization of this important
compound. Further research to elucidate the full single-crystal structure would be beneficial for
a more complete understanding of its solid-state properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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